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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of froth flotation techniques as applied to

the beneficiation of spodumene, the primary lithium-bearing mineral sourced from pegmatite

ores. The following sections detail the common flotation routes, critical operating parameters,

and standardized experimental protocols to guide research and development in this field.

Introduction to Spodumene Flotation
Froth flotation is the most prevalent method for concentrating spodumene from its associated

gangue minerals, which typically include quartz, feldspar, and mica.[1][2] The process

leverages the differences in the surface physicochemical properties of the minerals. By

selectively rendering spodumene hydrophobic, it can be separated from hydrophilic gangue

minerals in an aqueous slurry with the aid of air bubbles.[3][4] Both direct and reverse flotation

techniques are employed in the industry.[5][6]

Direct Flotation: In this process, spodumene is selectively floated, leaving the gangue minerals

in the tailings. This is typically achieved in an alkaline circuit using anionic collectors, such as

fatty acids.[7]

Reverse Flotation: This method involves the flotation of gangue minerals, while spodumene is

depressed and collected as the tailings. Cationic collectors are often used in an acidic or
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alkaline medium to float the silicate gangue.[7][8][9]

Key Reagents in Spodumene Flotation
The selection of an appropriate reagent scheme is critical for the successful selective flotation

of spodumene. The primary reagents used are collectors, modifiers (activators and

depressants), and frothers.[3][10]

Collectors: These reagents adsorb onto the mineral surface, rendering it hydrophobic.

Anionic Collectors: Fatty acids and their soaps (e.g., oleic acid, sodium oleate, tall oil fatty

acids) are the most common collectors for direct spodumene flotation.[3][10][11] They are

known for their strong collecting power but can have limited selectivity.[11][12] Hydroxamic

acids are also used and can offer improved selectivity.[8][10]

Cationic Collectors: Amine collectors (e.g., dodecylamine) are primarily used in reverse

flotation to float quartz and other silicate gangue minerals.[8][12]

Mixed Collectors: Combinations of anionic and cationic collectors are being explored to

enhance both recovery and selectivity.[13][14][15] A mixture of oleic acid and dodecylamine

(in a 10:1 molar ratio) has shown improved performance over individual collectors.[13][14]

Modifiers: These reagents alter the surface properties of minerals to enhance the selectivity of

the flotation process.

pH Regulators: The pH of the pulp is a crucial parameter influencing the surface charge of

minerals and the effectiveness of collectors.[10] Sodium hydroxide (NaOH) and sodium

carbonate (Na2CO3) are commonly used to create an alkaline environment for direct

flotation.[8][16] Sulfuric acid or hydrochloric acid may be used for pH adjustment in reverse

flotation.[3][10]

Activators: These reagents enhance the interaction between the collector and the target

mineral. Metal cations like calcium (Ca²⁺) and iron (Fe³⁺) can activate the spodumene

surface for flotation with fatty acid collectors.[10][16][17]

Depressants: These reagents inhibit the flotation of unwanted minerals. Starch, dextrin, and

sodium silicate are common depressants for gangue minerals in direct flotation and for
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spodumene in reverse flotation.[8][10][18]

Frothers: These reagents are used to create a stable froth that can effectively carry the

hydrophobic mineral particles. Common frothers include methyl isobutyl carbinol (MIBC) and

pine oil.[3]

Quantitative Data on Spodumene Flotation
The following tables summarize key quantitative data from various studies on spodumene froth

flotation.

Table 1: Optimal Conditions for Direct Anionic Flotation of Spodumene
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Parameter
Optimal
Value/Rang
e

Collector
Concentrat
e Grade (%
Li₂O)

Recovery
(%)

Reference

pH 7.5 - 9.8 Oleic Acid - >95 [19]

pH ~10
Sodium

Oleate
- - [16]

pH 8.7 Oleic Acid -
~60

(spodumene)
[13]

pH 8.7

Oleic

Acid/Dodecyl

amine (10:1)

-
~85

(spodumene)
[13]

pH 6.5 - 8.0

Oleic Acid

with Sodium

Fluoride and

Sodium

Lignin

Sulfonate

High Grade - [20]

Collector

Dosage
1.4 kg/t Oleic Acid - 96.9 [19]

Collector

Dosage
250 mg/L

Sodium

Oleate
- - [16]

Pulp Density 18% solids Oleic Acid - - [19]

Conditioning

Time
10 minutes Oleic Acid - - [19]

Temperature 15°C Oleic Acid - - [19]

Table 2: Reagent Dosages and Performance in Spodumene Flotation Studies

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 11 Tech Support

https://www.researchgate.net/profile/Malcolm-Gent/publication/268058316_Optimisation_of_spodumene_flotation/links/548836ac0cf2ef34478f92d3/Optimisation-of-spodumene-flotation.pdf
https://www.mdpi.com/2075-163X/9/6/372
http://www.journalssystem.com/ppmp/pdf-79421-20980?filename=Improving+spodumene.pdf
http://www.journalssystem.com/ppmp/pdf-79421-20980?filename=Improving+spodumene.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC10970348/
https://www.researchgate.net/profile/Malcolm-Gent/publication/268058316_Optimisation_of_spodumene_flotation/links/548836ac0cf2ef34478f92d3/Optimisation-of-spodumene-flotation.pdf
https://www.mdpi.com/2075-163X/9/6/372
https://www.researchgate.net/profile/Malcolm-Gent/publication/268058316_Optimisation_of_spodumene_flotation/links/548836ac0cf2ef34478f92d3/Optimisation-of-spodumene-flotation.pdf
https://www.researchgate.net/profile/Malcolm-Gent/publication/268058316_Optimisation_of_spodumene_flotation/links/548836ac0cf2ef34478f92d3/Optimisation-of-spodumene-flotation.pdf
https://www.researchgate.net/profile/Malcolm-Gent/publication/268058316_Optimisation_of_spodumene_flotation/links/548836ac0cf2ef34478f92d3/Optimisation-of-spodumene-flotation.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b081067?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Flotation
Type

Collector
& Dosage

Modifier(
s) &
Dosage

pH
Concentr
ate Grade
(% Li₂O)

Recovery
(%)

Referenc
e

Direct
Oleic Acid

(1.4 kg/t )
- 7.5 - 9.8 - 96.24 [19]

Direct

Sodium

Oleate

(250 mg/L)

CaCl₂ 10 - ~90 [16]

Direct

Oleic

Acid/Dodec

ylamine

(YOA) (400

g/Mg)

NaOH,

Na₂CO₃,

CaCl₂

- 2.85 93.13 [13]

Reverse
Amine

Collector

Starch,

Dextrin,

Lime

10.5 - 11.0 - - [9]

Direct

(Mixed)

Sodium

Oleate/DT

AC (9:1

molar ratio)

NaOH,

CaCl₂,

Na₂CO₃

8.5 5.57 71.13 [15][20]

Experimental Protocols
Protocol 1: Direct Froth Flotation of Spodumene using a
Hallimond Tube
This protocol is adapted from a study investigating the fundamental aspects of spodumene

flotation.[16]

1. Materials and Reagents:

Spodumene sample (1 g)
Deionized water (300 mL)
Sodium oleate (NaOl) collector solution (prepared to a known concentration)
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Sodium hydroxide (NaOH) or Sodium Carbonate (Na₂CO₃) for pH adjustment
Calcium chloride (CaCl₂) as an activator (optional)
Nitrogen gas
Hallimond tube apparatus
Magnetic stirrer

2. Procedure:

Suspend 1 g of the spodumene sample in 300 mL of deionized water in the Hallimond tube.
Place the tube on a magnetic stirrer and agitate the pulp at 500 rpm.
Adjust the pulp pH to the desired value (e.g., pH 10) using NaOH or Na₂CO₃ solution.[16]
If using an activator, add the desired amount of CaCl₂ solution and condition for a set time.
Add the sodium oleate collector (e.g., to a final concentration of 250 mg/L) and condition for
30 seconds.[16]
Introduce nitrogen gas at a constant flow rate (e.g., 60 mL/min) to initiate flotation.[16]
Continue flotation for a specified duration (e.g., 10 minutes).
Collect the froth concentrate and the tailings separately.
Filter, dry, and weigh both products to calculate the flotation recovery.

Protocol 2: Bench-Scale Froth Flotation of a Spodumene
Ore
This protocol is a generalized procedure based on common practices for bench-scale testing.

[13][19]

1. Materials and Reagents:

Crushed and ground spodumene ore (e.g., to 70% passing 0.074 mm)[13]
Process water
pH modifier (e.g., NaOH, Na₂CO₃)
Collector (e.g., Oleic acid, mixed anionic/cationic collector)
Frother (e.g., MIBC)
Laboratory flotation cell (e.g., Denver D-12)
Conditioning tank
pH meter

2. Procedure:
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Prepare a pulp of the ground ore with process water to a specific solids concentration (e.g.,
18% solids).[19]
Transfer the pulp to a conditioning tank and agitate.
Add the pH modifier to adjust the pulp to the target pH (e.g., 7.5-9.8).[19]
Add any other modifiers (depressants or activators) and condition for a specified time.
Add the collector (e.g., 1.4 kg/t oleic acid) and condition for a set period (e.g., 10 minutes).
[19]
Transfer the conditioned pulp to the flotation cell.
Add the frother.
Start the flotation machine agitator (e.g., at 1040 rpm) and introduce air to generate froth.[19]
Collect the froth concentrate for a predetermined time.
Collect the tailings.
Filter, dry, and weigh the concentrate and tailings.
Analyze the feed, concentrate, and tailings for Li₂O content to determine the grade and
recovery.
For cleaner stages, the rougher concentrate can be re-pulped and re-floated, with or without
additional reagents.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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